Cas no 2171595-83-6 (4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171595-83-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5985150
• PubChem ID: 165584072
• Update Time: 2025-10-30

4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171595-83-6
• 4-({bicyclo[4.1.0]heptan-2-yl}carbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1527525

• Inchi： 1S/C27H30N2O5/c30-25(31)13-12-24(26(32)28-23-11-5-6-16-14-21(16)23)29-27(33)34-15-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-4,7-10,16,21-24H,5-6,11-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RXMOUOGAUZKYLV-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC2CC21

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Recent Advances in the Study of 4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171595-83-6)

The compound 4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171595-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclic and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The following sections provide an in-depth analysis of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural characterization of 4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the compound's purity and stability. Researchers have also explored its reactivity and compatibility with other chemical entities, which is crucial for its integration into complex pharmaceutical formulations.

One of the most notable applications of this compound is its role in peptide synthesis. The Fmoc group serves as a protective moiety for amino acids, enabling controlled and efficient peptide chain elongation. Recent publications highlight its utility in solid-phase peptide synthesis (SPPS), where it has been used to produce high-purity peptides with minimal side reactions. This has significant implications for the development of peptide-based therapeutics, including antimicrobial peptides and hormone analogs.

In addition to its synthetic applications, 4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that the compound may exhibit modulatory effects on specific enzymatic pathways, although further validation is required. Researchers are particularly interested in its potential as a scaffold for designing enzyme inhibitors or activators, given its structural complexity and functional versatility.

The pharmacokinetic and toxicological profiles of this compound are also under scrutiny. Early-stage animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. While the results are promising, additional preclinical studies are needed to assess its safety and efficacy in more detail. These findings will be critical for determining its suitability for clinical development.

In conclusion, 4-({bicyclo4.1.0heptan-2-yl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171595-83-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, potential biological activities, and ongoing pharmacokinetic studies underscore its importance in the field. Future research should focus on expanding its utility, optimizing its synthesis, and exploring its therapeutic potential in greater depth.